molecular formula C13H8Br2FNO B310459 2,4-dibromo-N-(4-fluorophenyl)benzamide

2,4-dibromo-N-(4-fluorophenyl)benzamide

Cat. No.: B310459
M. Wt: 373.01 g/mol
InChI Key: ASGWWXQUTIQIRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromo-N-(4-fluorophenyl)benzamide is a halogenated benzamide derivative featuring two bromine atoms at the 2- and 4-positions of the benzoyl ring and a 4-fluorophenylamide substituent. Its structure combines electron-withdrawing bromine and fluorine substituents, which influence its electronic properties, reactivity, and intermolecular interactions such as hydrogen bonding and halogen bonding .

Properties

Molecular Formula

C13H8Br2FNO

Molecular Weight

373.01 g/mol

IUPAC Name

2,4-dibromo-N-(4-fluorophenyl)benzamide

InChI

InChI=1S/C13H8Br2FNO/c14-8-1-6-11(12(15)7-8)13(18)17-10-4-2-9(16)3-5-10/h1-7H,(H,17,18)

InChI Key

ASGWWXQUTIQIRG-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Br)Br)F

Canonical SMILES

C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Br)Br)F

Origin of Product

United States

Comparison with Similar Compounds

Halogen Substitution Patterns

  • 4-Bromo-N-(2-nitrophenyl)benzamide () : This compound replaces the 4-fluorophenyl group with a 2-nitrophenyl group. The nitro group introduces strong electron-withdrawing effects, reducing electron density on the amide nitrogen compared to the fluorine substituent in the target compound. This difference may alter hydrogen-bonding capacity and solubility .
  • The absence of bromine reduces steric bulk and van der Waals interactions compared to the dibromo target compound .

Functional Group Variations

  • The bromine at position 4 aligns with the target compound, but the sulfonamido group adds complexity to intermolecular interactions .
  • This contrasts with the bromine-dominated steric and electronic effects in the target compound .

Structural and Crystallographic Differences

  • 4-Bromo-N-(2-nitrophenyl)benzamide () : Crystallographic studies reveal two molecules (A and B) per asymmetric unit, stabilized by N–H···O hydrogen bonds between the amide and nitro groups. The target compound’s 4-fluorophenyl group may instead engage in C–H···F interactions, altering packing efficiency .
  • N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24, ) : Exhibits intermolecular N–H···F and C–H···F hydrogen bonds, forming a layered crystal structure. The dibromo analogue likely has stronger halogen bonding (Br···Br or Br···F) due to bromine’s polarizability .

Tabulated Comparison of Key Compounds

Compound Name Substituents Key Properties Reference
2,4-Dibromo-N-(4-fluorophenyl)benzamide 2,4-Br; 4-FPh High halogen bonding potential Synthetic focus
4-Bromo-N-(2-nitrophenyl)benzamide 4-Br; 2-NO₂Ph Strong electron-withdrawing nitro group
N-(2,4-Difluorophenyl)-2-fluorobenzamide 2-F; 2,4-F₂Ph Layered crystal structure via H-bonding
4-Bromo-N-(3,5-dimethoxyphenyl)-... 4-Br; 3,5-(OMe)₂; sulfonamido Enhanced solubility via sulfonamido
Mosapride (Metabolite) 4-FPh; morpholinyl; Cl 5-HT4 receptor agonist (reduced activity)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.